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Compound of Interest

Compound Name: 2-deoxy-D-ribonic acid

CAS No.: 29625-75-0

Cat. No.: B1248291

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,2-Difluoro-2-

(fluorosulfonyl)acetic Acid (CAS 29625-75-0)

A Note on Chemical Identity: While the CAS number 29625-75-0 has been associated with 2-

Deoxyribonic acid in some databases, a significant body of chemical literature and supplier

information links it to 2,2-Difluoro-2-(fluorosulfonyl)acetic acid, which is also identified by CAS

number 1717-59-5. This guide will focus on the latter, providing a comprehensive overview of

its physical and solubility properties for researchers, scientists, and drug development

professionals.

Introduction
2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a highly functionalized, colorless liquid with the

molecular formula C₂HF₃O₄S.[1] Its unique structure, incorporating both a carboxylic acid and a

fluorosulfonyl group, makes it a valuable reagent in organic synthesis, particularly in the fields

of pharmaceutical development and materials science.[2][3] This compound serves as a crucial

intermediate for the synthesis of molecules containing difluorocarbene and for

difluoromethylation reactions.[2] Understanding its physical properties and solubility is
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paramount for its effective handling, application in synthetic protocols, and for the development

of new chemical entities.

Core Physical and Chemical Properties
A comprehensive understanding of the physical characteristics of 2,2-Difluoro-2-

(fluorosulfonyl)acetic acid is essential for its application in research and development. These

properties dictate the conditions required for its storage, handling, and use in chemical

reactions.

Property Value Source(s)

Molecular Weight 178.09 g/mol [1][4]

Appearance Colorless liquid

Density 1.723 g/mL at 25 °C [1][2]

Boiling Point 153 °C [1][2]

Refractive Index n20/D 1.36 [1][2]

Flash Point >110 °C (>230 °F) [2]

Vapor Pressure 0.158 mmHg at 25 °C [2]

The high boiling point and flash point suggest that this compound has low volatility and is

stable under elevated temperatures, which can be advantageous for controlled reaction

conditions.[2] Its density, significantly higher than water, is also a key characteristic for

consideration in reaction setups and purification processes.

Solubility Profile
While specific quantitative solubility data in various solvents is not readily available in the

literature, the chemical structure of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid provides strong

indicators of its expected solubility behavior. The presence of a polar carboxylic acid group

suggests solubility in polar organic solvents. However, the compound is also noted to be

moisture-sensitive, indicating reactivity with water, which may affect its stability in aqueous

solutions.
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Predicted Solubility:

Polar Protic Solvents (e.g., alcohols): Likely to be soluble due to hydrogen bonding potential

with the carboxylic acid group.

Polar Aprotic Solvents (e.g., THF, acetone, ethyl acetate): Expected to be soluble due to

dipole-dipole interactions.

Nonpolar Solvents (e.g., hexanes, toluene): Likely to have limited solubility.

Aqueous Solutions: The compound's acidic nature suggests it will be soluble in basic

aqueous solutions through deprotonation to form a more polar salt. However, its sensitivity to

moisture necessitates careful consideration when using aqueous media.

Experimental Protocols for Property Determination
For novel compounds or when precise data is required for process development, experimental

determination of physical properties is crucial. Below are standard methodologies for key

properties.

Protocol for Determining Boiling Point
The boiling point is a fundamental physical property that indicates a substance's volatility.

Apparatus Setup: Assemble a distillation apparatus with a small distilling flask, a condenser,

a thermometer placed correctly (the top of the bulb level with the side arm of the flask), and a

receiving flask.

Sample Preparation: Place a small volume of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid into

the distilling flask along with a boiling chip to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which the liquid boils and a steady stream of

condensate is collected. This temperature is the boiling point.
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Protocol for Determining Solubility (Shake-Flask
Method)
The shake-flask method is a standard technique for determining the equilibrium solubility of a

compound in a specific solvent.[5]

Sample Preparation: Add an excess amount of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid to a

known volume of the desired solvent in a sealed vial.

Equilibration: Agitate the vial at a constant temperature for a set period (e.g., 24-48 hours) to

ensure equilibrium is reached.[5]

Separation: Allow the undissolved solute to settle. If necessary, centrifuge the sample to

separate the saturated solution from the excess solid.

Quantification: Carefully remove an aliquot of the supernatant (the saturated solution) and

determine the concentration of the dissolved compound using a suitable analytical

technique, such as HPLC or titration.

Calculation: The solubility is then calculated and expressed in units such as mg/mL or mol/L.

Applications and Synthetic Utility
The unique chemical properties of 2,2-Difluoro-2-(fluorosulfonyl)acetic acid make it a versatile

tool in modern organic synthesis.

Caption: Key applications stemming from the reactivity of 2,2-Difluoro-2-(fluorosulfonyl)acetic

acid.

Its primary role is as a precursor for difluorocarbene, a highly reactive intermediate used to

construct difluoromethyl groups and difluorocyclopropanes, which are important motifs in many

pharmaceutical compounds.[2] The incorporation of fluorine atoms into drug candidates can

significantly enhance their metabolic stability and biological activity.[3] Furthermore, this

compound is utilized in the development of advanced materials and coatings, where its

fluorinated nature contributes to enhanced durability and chemical resistance.[3]

Safety and Handling
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2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a hazardous substance and must be handled with

appropriate safety precautions.

Hazards: It is fatal if swallowed or in contact with skin and causes severe skin burns and eye

damage.[4]

Handling: Always use in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid breathing fumes,

mist, or vapors.

Storage: Store in a tightly sealed container under an inert atmosphere in a cool, dry place

away from heat and direct sunlight. It is also noted to be moisture-sensitive.
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Caption: A logical workflow for the physicochemical characterization of a chemical compound.

Conclusion
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2,2-Difluoro-2-(fluorosulfonyl)acetic acid is a chemical compound with significant potential in

both pharmaceutical and materials science applications. Its utility is intrinsically linked to its

distinct physical properties and reactivity. A thorough understanding of its characteristics, as

outlined in this guide, is essential for any researcher or scientist intending to work with this

versatile reagent. Adherence to strict safety protocols is imperative when handling this

hazardous material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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